(2Z)-N-acetyl-6-methoxy-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: N-acetyl-6-methoxy-2-(2-methoxyphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C20H18N2O5/c1-12(23)21-19(24)15-11-13-10-14(25-2)8-9-17(13)27-20(15)22-16-6-4-5-7-18(16)26-3/h4-11H,1-3H3,(H,21,23,24)
• InChI Key: IAZPFPBGVDYSMI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=O)C1=CC2=C(C=CC(=C2)OC)OC1=NC3=CC=CC=C3OC
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol
• CAS No.: 389075-36-9

Description

(2Z)-N-acetyl-6-methoxy-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H18N2O5 and its molecular weight is 366.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Intermediates in Synthesis : Compounds similar to "(2Z)-N-acetyl-6-methoxy-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide" have been identified as key intermediates in the synthesis of novel tricyclic products. These intermediates play a crucial role in forming new chemical structures with potential applications in drug development and materials science (Fattahi et al., 2018).

• Eco-friendly Synthesis Approaches : Research highlights the synthesis of 2-imino-2H-chromene-3-carboxamides through eco-friendly methods, emphasizing the significance of sustainable practices in chemical synthesis. Such approaches not only contribute to green chemistry but also enhance the feasibility of producing these compounds on a larger scale (Proença & Costa, 2008).

Biological Applications

• Antimicrobial Activity : The antimicrobial potential of N-Aryl-7-Hydroxy-2-Imino-2H-Chromene-3-Carboxamides demonstrates the application of these compounds in combating microbial infections. Their ability to inhibit microbial growth highlights their potential in developing new antimicrobial agents (Ukhov et al., 2021).

• Cytotoxic Agents : Studies on 2-Imino-2H-Chromene-3(N-aryl)carboxamides reveal their potential as cytotoxic agents against various cancer cell lines. Such findings underscore the importance of these compounds in medicinal chemistry, particularly in the search for new cancer therapies (Gill, Kumari & Bariwal, 2016).

Material Science Applications

• Solvent-Free Synthesis : The development of 4H-chromene-3-carboxamide derivatives under solvent-free conditions indicates the potential of these compounds in material science. Their solvatochromic properties and antibacterial activities make them suitable for applications in smart materials and coatings (Chitreddy & Shanmugam, 2017).